molecular formula C10H18N2O4 B6145555 1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid CAS No. 1824207-89-7

1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid

Cat. No. B6145555
CAS RN: 1824207-89-7
M. Wt: 230.3
InChI Key:
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Description

“1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid” is a chemical compound with the molecular formula C10H18N2O4 . It has a molecular weight of 230.264 . The IUPAC name for this compound is "®- (+)-Nbeta-BOC-D-Hydrazinoproline" .


Synthesis Analysis

The tert-butoxycarbonyl (BOC) group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H18N2O4/c1-10(2,3)16-9(15)11-12-6-4-5-7(12)8(13)14/h7H,4-6H2,1-3H3,(H,11,15)(H,13,14)/t7-/m1/s1 .


Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .


Physical And Chemical Properties Analysis

This compound is a powder and should be stored at a temperature of 4 degrees Celsius .

Mechanism of Action

The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . This is followed by methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

Safety and Hazards

The compound is classified under GHS07 and the signal word is "Warning" . The hazard statements include H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray . If swallowed, a poison center or doctor/physician should be contacted .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid involves the protection of the amine group, followed by the addition of the pyrrolidine ring and the carboxylic acid group.", "Starting Materials": [ "tert-butyl carbamate", "pyrrolidine", "di-tert-butyl dicarbonate", "triethylamine", "dichloromethane", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Protection of the amine group of pyrrolidine with tert-butyl carbamate using di-tert-butyl dicarbonate and triethylamine in dichloromethane", "Addition of the protected pyrrolidine to the carboxylic acid group using hydrochloric acid in dichloromethane", "Deprotection of the tert-butyl carbamate using sodium hydroxide in ethanol and water" ] }

CAS RN

1824207-89-7

Molecular Formula

C10H18N2O4

Molecular Weight

230.3

Purity

95

Origin of Product

United States

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